(Z)-(114C)Octadec-9-enoic acid

• CAS No.: 3343-81-5
• Molecular Formula: C18H34O2
• Molecular Weight: 284.5 g/mol
• IUPAC Name: (Z)-(114C)octadec-9-enoic acid
• InChI: InChI=1S/C18H34O2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18(19)20/h9-10H,2-8,11-17H2,1H3,(H,19,20)/b10-9-/i18+2
• InChI Key: ZQPPMHVWECSIRJ-JVBZJRCZSA-N
• SMILES: CCCCCCCCC=CCCCCCCCC(=O)O
• Isomeric SMILES: CCCCCCCC/C=C\CCCCCCC[14C](=O)O

Description

(Z)-Octadec-9-enoic acid, commonly known as oleic acid, is a monounsaturated omega-9 fatty acid with the chemical formula C₁₈H₃₄O₂ and CAS number 112-80-1. It is characterized by a cis (Z)-configuration double bond at the 9th carbon of its 18-carbon chain .

Chemical Reactions Analysis

Oxidation

Oleic acid oxidation occurs slowly in the air at the double bond . This process, known as rancidification in foods and drying in coatings, leads to the formation of volatile compounds that cause an unpleasant odor and taste .

Reduction

Hydrogenation of oleic acid's double bond results in the saturated derivative stearic acid . The reduction of the carboxylic acid group yields oleyl alcohol .

Ozonolysis

Ozonolysis of oleic acid is an important industrial route for producing azelaic acid and nonanoic acid :

$$\text{H}_{17}\text{C}_8\text{CH CHC}_7\text{H}_{14}\text{CO}_2\text{H 4 O HO}_2\text{CC}_7\text{H}_{14}\text{CO}_2\text{H H}_{17}\text{C}_8\text{CO}_2\text{H}$$

Azelaic acid esters are used in lubricants and plasticizers .

Salt Formation

Oleic acid reacts with aqueous bases to form soaps called oleates . Neutralizing oleic acid with ethanolamines produces protic ionic liquid monoethanolamine oleate .

Addition Reactions

Iodine can be added across the double bond of oleic acid .

Rust Inhibition

9-Octadecenoic acid(z)-, reaction products with 3-(dodecenyl) dihydro-, 2,5-furandione, and triethylenetetramine is used as a rust inhibitor in various industrial lubricants and greases . It provides excellent rust protection, water separation, and enhanced oxidation stability .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural Analogs and Isomers

Compound Name	IUPAC Name	Double Bonds	Configuration	CAS Number	Key Features	References
(Z)-Octadec-9-enoic acid	(Z)-Octadec-9-enoic acid	1 (C9)	Cis (Z)	112-80-1	Anti-inflammatory, liquid at room temp
Elaidic acid	(E)-Octadec-9-enoic acid	1 (C9)	Trans (E)	112-79-8	Artificially hydrogenated, solid at room temp, linked to cardiovascular risks
Stearic acid	Octadecanoic acid	0	Saturated	57-11-4	Solid at room temp, used in soaps and plastics
Linoleic acid	(9Z,12Z)-Octadeca-9,12-dienoic acid	2 (C9, C12)	Cis (Z)	60-33-3	Essential fatty acid, precursor to prostaglandins

Physical and Chemical Properties

Property	Oleic Acid (Z-C18:1)	Elaidic Acid (E-C18:1)	Stearic Acid (C18:0)	Linoleic Acid (C18:2)
Melting Point (°C)	13–14	45–47	69–70	-5 to -1
State at 25°C	Liquid	Solid	Solid	Liquid
Health Impact	Beneficial	Harmful (trans fat)	Neutral	Essential (omega-6)

Notes:

• The cis configuration in oleic acid lowers its melting point compared to the trans isomer (elaidic acid) and saturated analog (stearic acid) .
• Increasing unsaturation (e.g., linoleic acid with two double bonds) further reduces melting points .

Oleic Acid (Z-C18:1) :

• Anti-inflammatory : Modulates NF-κB signaling, reducing inflammation .
• Anti-photoaging : Protects skin cells from UV-induced damage .
• Drug Delivery: Enhances bioavailability in self-nanoemulsifying drug systems .

Elaidic Acid (E-C18:1) :

• Pro-inflammatory : Promotes atherosclerosis by increasing LDL cholesterol .

Linoleic Acid (C18:2) :

• Essential Nutrient : Precursor to arachidonic acid, critical for brain function .
• Oxidative Sensitivity : Prone to lipid peroxidation due to multiple double bonds .

Stearic Acid (C18:0) :

• Energy Storage : Common in animal fats, metabolized slower than unsaturated fats .

Analytical Differentiation

• Chromatography : High-resolution gas chromatography (GC) and liquid chromatography (LC) distinguish cis/trans isomers .
• Mass Spectrometry (MS): Fragmentation patterns identify double-bond positions (e.g., C9 in oleic acid vs. C9 and C12 in linoleic acid) .
• Nuclear Magnetic Resonance (NMR) : Confirms double-bond geometry (Z vs. E) .